Cas no 2137030-14-7 ((1R)-1-2-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-ol)

• Product Name: (1R)-1-2-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-ol
• CAS No: 2137030-14-7
• MF: C₁₂H₁₄N₂O₃S
• MW: 266.316161632538
• CID: 5861702
• PubChem ID: 165961680
• Update Time: 2025-10-28

(1R)-1-2-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-2-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-ol
• 2137030-14-7
• EN300-1115060
• (1R)-1-[2-(4-methanesulfonyl-1H-pyrazol-1-yl)phenyl]ethan-1-ol

• Inchi： 1S/C12H14N2O3S/c1-9(15)11-5-3-4-6-12(11)14-8-10(7-13-14)18(2,16)17/h3-9,15H,1-2H3/t9-/m1/s1
• InChI Key： DBAMTCRJLMIJMJ-SECBINFHSA-N
• SMILES： S(C)(C1C=NN(C=1)C1C=CC=CC=1[C@@H](C)O)(=O)=O

Computed Properties

• Exact Mass: 266.07251349g/mol
• Monoisotopic Mass: 266.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 80.6Ų

Additional information on (1R)-1-2-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-ol

Compound CAS No. 2137030-14-7: (1R)-1-(2-(4-Methanesulfonyl-1H-pyrazol-1-yl)phenyl)ethan-1-ol

The compound (1R)-1-(2-(4-methanesulfonyl-1H-pyrazol-1-yl)phenyl)ethan-1-ol with CAS number 2137030-14-7 is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features, which include a chiral center at the ethan-1-ol moiety and a substituted pyrazole ring. The presence of the methanesulfonyl group on the pyrazole ring adds to its functional diversity, making it a promising candidate for various biological applications.

Recent studies have highlighted the potential of (1R)-1-(2-(4-methanesulfonyl-1H-pyrazol-1-yl)phenyl)ethan-1-ol in modulating cellular signaling pathways, particularly those involving G-protein coupled receptors (GPCRs). The chiral center in the molecule plays a critical role in determining its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Researchers have reported that the (R)-enantiomer exhibits superior bioavailability compared to its (S)-counterpart, which is attributed to its favorable interaction with cellular transporters.

The synthesis of (1R)-1-(2-(4-methanesulfonyl-1H-pyrazol-1-yl)phenyl)ethan-1-ol involves a multi-step process that includes Suzuki-Miyaura coupling and asymmetric hydrogenation. These methods ensure high enantiomeric excess (ee), which is crucial for maintaining the compound's biological activity. The use of palladium catalysts in the Suzuki coupling step has been optimized to enhance yield and selectivity, making the synthesis more efficient and scalable for preclinical studies.

In terms of biological activity, (1R)-1-(2-(4-methanesulfonyl-1H-pyrazol-1-yl)phenyl)ethan-1-ol has shown potent inhibitory effects on certain kinases involved in cancer progression. Preclinical data suggest that this compound could serve as a lead molecule for developing targeted therapies against solid tumors. Additionally, its ability to penetrate the blood-brain barrier has opened avenues for exploring its potential in treating neurodegenerative diseases.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of (1R)-1-(2-(4-methanesulfonyl-1H-pyrazol-1-yl)phenyl)ethan-1